Cas no 2375260-07-2 (5-Methoxy-2-(trifluoromethoxy)aniline hydrochloride)

• Product Name: 5-Methoxy-2-(trifluoromethoxy)aniline hydrochloride
• CAS No: 2375260-07-2
• MF: C₈H₉ClF₃NO₂
• MW: 243.610771894455
• CID: 6396812
• PubChem ID: 145867461
• Update Time: 2025-11-01

5-Methoxy-2-(trifluoromethoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(trifluoromethoxy)aniline hydrochloride
• 5-Methoxy-2-(trifluoromethoxy)aniline;hydrochloride
• 2375260-07-2
• EN300-7438183
• 5-Methoxy-2-(trifluoromethoxy)aniline hydrochloride

• Inchi： 1S/C8H8F3NO2.ClH/c1-13-5-2-3-7(6(12)4-5)14-8(9,10)11;/h2-4H,12H2,1H3;1H
• InChI Key： MJIOCXCNHRXPQL-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1N)OC)(F)F

Computed Properties

• Exact Mass: 243.0273907g/mol
• Monoisotopic Mass: 243.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on 5-Methoxy-2-(trifluoromethoxy)aniline hydrochloride

Comprehensive Overview of 5-Methoxy-2-(trifluoromethoxy)aniline hydrochloride (CAS No. 2375260-07-2)

The compound 5-Methoxy-2-(trifluoromethoxy)aniline hydrochloride (CAS No. 2375260-07-2) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the methoxy and trifluoromethoxy functional groups, make it a valuable building block for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 5-Methoxy-2-(trifluoromethoxy)aniline hydrochloride is its role in the development of novel therapeutic agents. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. This aligns with current trends in medicinal chemistry, where researchers focus on optimizing pharmacokinetic properties. Searches for terms like "trifluoromethoxy compounds in drug discovery" and "aniline derivatives in pharmaceuticals" reflect this interest.

From a synthetic chemistry perspective, CAS No. 2375260-07-2 serves as a versatile intermediate. Its aniline hydrochloride moiety allows for further functionalization, enabling the creation of diverse molecular architectures. This is particularly relevant in the context of fragment-based drug design, a hot topic in modern pharmaceutical research. Queries such as "aniline hydrochloride applications" and "methoxy-trifluoromethoxy compounds synthesis" highlight the demand for detailed information on this compound's utility.

In addition to pharmaceutical applications, 5-Methoxy-2-(trifluoromethoxy)aniline hydrochloride finds use in agrochemical formulations. The trifluoromethoxy group is known to improve the bioactivity of pesticides and herbicides, making this compound a candidate for developing next-generation crop protection agents. This aligns with the global push toward sustainable agriculture, as evidenced by searches for "eco-friendly agrochemical intermediates" and "fluorinated anilines in agriculture."

Quality and purity are paramount when working with CAS No. 2375260-07-2. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Researchers often search for "analytical methods for aniline derivatives" and "purity standards for pharmaceutical intermediates," underscoring the need for reliable data on this material. Suppliers and manufacturers must adhere to stringent quality control measures to meet industry demands.

The future prospects for 5-Methoxy-2-(trifluoromethoxy)aniline hydrochloride are promising, driven by advancements in synthetic methodologies and increasing demand for fluorinated compounds. Its compatibility with green chemistry principles, such as reduced waste and energy-efficient processes, further enhances its appeal. Searches like "green synthesis of fluorinated anilines" and "sustainable pharmaceutical intermediates" reflect this evolving focus. As research continues, this compound is likely to play a pivotal role in innovative scientific breakthroughs.